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Introduction
BODIPY™ FL-X is a bright, green-fluorescent dye widely utilized in fluorescence microscopy

for labeling a variety of biomolecules. Its unique photophysical properties, including high

fluorescence quantum yield, narrow emission bandwidth, and relative insensitivity to pH and

solvent polarity, make it an exceptional tool for cellular imaging and analysis.[1][2][3][4] This

dye is spectrally similar to fluorescein (FITC) and Alexa Fluor™ 488, serving as a viable

alternative for various applications.[3][5] The hydrophobic nature of BODIPY™ dyes makes

them particularly well-suited for staining lipids, membranes, and other lipophilic structures.[3][4]

[6] This document provides detailed application notes and experimental protocols for the

effective use of BODIPY™ FL-X in fluorescence microscopy.

Properties of BODIPY™ FL-X
BODIPY™ FL-X exhibits excellent spectral characteristics that are advantageous for

fluorescence microscopy applications.[7] It possesses a high extinction coefficient and quantum

yield, contributing to its bright fluorescence signal.[3][7] Furthermore, its relatively long excited-

state lifetime is beneficial for fluorescence polarization-based assays.[3]

Table 1: Quantitative Data for BODIPY™ FL-X
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Property Value Reference

Excitation Wavelength (λex) ~504 nm [1][2][3][5]

Emission Wavelength (λem) ~510 nm [1][2][3][5]

Molar Extinction Coefficient ~85,000 cm⁻¹M⁻¹ [3]

Molecular Weight 502.32 g/mol [3]

Key Applications
BODIPY™ FL-X is a versatile fluorescent probe with a broad range of applications in cellular

and molecular biology research, including:

Labeling of Proteins and Peptides: The succinimidyl ester (SE) or N-hydroxysuccinimidyl

(NHS) ester form of BODIPY™ FL-X readily reacts with primary amines on proteins and

peptides to form stable covalent bonds.[1][2][3]

Staining of Lipids and Membranes: Due to its hydrophobic nature, BODIPY™ FL-X is an

excellent stain for visualizing lipids, membranes, and other lipophilic cellular components.[3]

[4][6]

Live and Fixed Cell Imaging: BODIPY™ FL-X is cell-permeant and can be used for staining

both live and fixed cells.[8][9]

Flow Cytometry: The bright fluorescence of BODIPY™ FL-X makes it suitable for use in flow

cytometry applications.[8][10]

Two-Photon Microscopy: This dye has a large two-photon cross-section, making it useful for

multiphoton excitation microscopy.[3]

Experimental Protocols
Protocol 1: Labeling Proteins with BODIPY™ FL-X, SE
This protocol describes the general procedure for labeling proteins with the amine-reactive

succinimidyl ester derivative of BODIPY™ FL-X.
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Materials:

BODIPY™ FL-X, SE (Succinimidyl Ester)

Protein of interest

Anhydrous Dimethylsulfoxide (DMSO)

0.1 M Sodium bicarbonate buffer, pH 8.3

Purification column (e.g., gel filtration)

Procedure:

Prepare Protein Solution: Dissolve the protein in the sodium bicarbonate buffer at a suitable

concentration.

Prepare Dye Stock Solution: Dissolve BODIPY™ FL-X, SE in DMSO to create a stock

solution.[5]

Labeling Reaction: Add the dye stock solution to the protein solution. The optimal dye-to-

protein molar ratio should be determined empirically. Incubate the reaction for 1 hour at room

temperature, protected from light.

Purification: Separate the labeled protein from the unreacted dye using a gel filtration column

or dialysis.

Protocol 2: Staining of Live Cells
This protocol outlines the steps for staining live cells in culture with BODIPY™ FL-X.

Materials:

BODIPY™ FL-X

Cells cultured on coverslips or in imaging dishes

Phosphate-Buffered Saline (PBS)
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Serum-free cell culture medium

DMSO

Procedure:

Prepare Staining Solution: Prepare a working solution of BODIPY™ FL-X at a concentration

of 0.1–2 µM in serum-free medium from a DMSO stock.[8]

Cell Preparation: Culture cells to the desired confluency (typically 70-80%).[8]

Staining: Remove the culture medium and add the pre-warmed staining solution to the cells.

Incubate at 37°C for 15-30 minutes, protected from light.[8]

Washing: Gently wash the cells 2-3 times with PBS to remove unbound dye.[8]

Imaging: Image the cells immediately using a fluorescence microscope with appropriate filter

sets for green fluorescence.

Protocol 3: Staining of Fixed Cells
This protocol provides a method for staining fixed cells with BODIPY™ FL-X.

Materials:

BODIPY™ FL-X

Cells cultured on coverslips

4% Paraformaldehyde (PFA) in PBS

PBS

DMSO

Procedure:

Fixation: Fix the cells with 4% PFA at room temperature for 15 minutes.[8]
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Washing: Wash the cells 2-3 times with PBS to remove the fixative.[8]

Staining: Prepare a BODIPY™ FL-X working solution at a concentration of 0.5–5 µM in PBS

from a DMSO stock. Add the staining solution to the fixed cells and incubate in the dark for

20–60 minutes.[8]

Washing: Gently wash the cells 2-3 times with PBS to remove excess dye.[8]

Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate

mounting medium and image with a fluorescence microscope.

Visualizations
The following diagrams illustrate a typical experimental workflow and a conceptual signaling

pathway that can be investigated using BODIPY™ FL-X.

Cell Culture Fixation (Optional)

Prepare BODIPY FL-X
Working Solution

Incubate Cells with Dye
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Excess Dye
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Fluorescence Microscopy

Image Analysis

Click to download full resolution via product page

Caption: General experimental workflow for fluorescence microscopy using BODIPY FL-X.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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